Cas no 82013-55-6 (Indanidine Hydrochloride)

• Product Name: Indanidine Hydrochloride
• CAS No: 82013-55-6
• MF: C₁₁H₁₄ClN₅
• MW: 251.715360164642
• CID: 726176
• PubChem ID: 121924
• Update Time: 2025-07-13

Indanidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Indazol-4-amine,N-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl-, hydrochloride (1:1)
• Indanidine Hydrochloride
• N-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl-2H-indazol-4-amine monohydrochloride
• N-(4,5-Dihydro-1H-imidazol-2-yl)-2-methyl-2H-indazol-4-amine hydrochloride
• Sgd 101-75
• N-(4,5-dihydro-1H-imidazol-2-yl)-2-methylindazol-4-amine;hydrochloride
• 2H-Indazol-4-amine, N-(4,5-dihydro-1H-imidazol-2-yl)-2-methyl-, hydrochloride
• NS00061482
• EINECS 279-889-4
• SCHEMBL10952387
• CBGLNBWODNDNFK-UHFFFAOYSA-N
• N-(4,5-Dihydro-1H-imidazol-2-yl)-2-methyl-2H-indazol-4-amine--hydrogen chloride (1/1)
• 4-(2-Imidazolin-2-yl-amino)-2-methyl-indazole hydrochloride
• 82013-55-6
• 81972-22-7
• Sgd-10175
• Sgd-101-75
• Indanidine HCl
• DTXSID601002344
• 4-(2-Imidazoline-amino)-2-methylindazol-chlorhydrate

• Inchi： 1S/C11H13N5.ClH/c1-16-7-8-9(3-2-4-10(8)15-16)14-11-12-5-6-13-11;/h2-4,7H,5-6H2,1H3,(H2,12,13,14);1H
• InChI Key： CBGLNBWODNDNFK-UHFFFAOYSA-N
• SMILES： Cl.N(C1=NCCN1)C1=CC=CC2C1=CN(C)N=2

Computed Properties

• Exact Mass: 251.093773
• Monoisotopic Mass: 251.093773
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.2

Experimental Properties

• Boiling Point: 413.3°C at 760 mmHg
• Flash Point: 203.8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles